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Compound of Interest

Compound Name: 6-TAMRA

Cat. No.: B1664190

For Researchers, Scientists, and Drug Development Professionals

Introduction

6-Carboxytetramethylrhodamine (6-TAMRA) is a bright, orange-red fluorescent dye widely
utilized in biological research for the labeling of various biomolecules.[1][2] The maleimide
functional group makes 6-TAMRA a thiol-reactive probe, enabling specific conjugation to
sulthydryl groups (-SH) commonly found in the cysteine residues of proteins and peptides.[3][4]
[5] This high selectivity allows for targeted labeling, which is a significant advantage over
amine-reactive labeling, especially when modification of lysine residues could impact the
biological activity of the protein.[6] These application notes provide detailed protocols and
technical information for the successful use of 6-TAMRA maleimide in labeling experiments.

Properties of 6-TAMRA Maleimide

6-TAMRA maleimide is a xanthene dye, and the pure 6-isomer is preferred for labeling to avoid
peak or band doubling during chromatography or electrophoresis.[4][5][7] It is readily soluble in
organic solvents like dimethylformamide (DMF) and dimethyl sulfoxide (DMSO).[3][4][5][7]

Spectral and Physicochemical Properties

A summary of the key quantitative data for 6-TAMRA maleimide is presented in the table
below.
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Property Value Reference
Molar Mass 552.58 g/mol [4151[7]
Appearance Dark colored solid [41051[7]

Maximum Excitation

541 nm [4117]
Wavelength (Aex)
Maximum Emission

567 nm [41[7]
Wavelength (Aem)
Molar Extinction Coefficient (g) 84,000 M~icm1 [4117]
Fluorescence Quantum Yield

0.1 [4117]
(P)
Correction Factor at 260 nm

0.32 [4107]
(CFz260)
Correction Factor at 280 nm

0.19 [4117]

(CF2s0)

Thiol-Reactive Labeling with 6-TAMRA Maleimide

The maleimide group reacts specifically with the sulfhydryl group of cysteine residues to form a
stable thioether bond.[6][8] This reaction is most efficient at a pH between 7.0 and 7.5.[3][9][10]
[11]

Reaction Mechanism
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Reactants

Protein-SH (Thiol) pH 7.0-7.5 Product

Protein-S-TAMRA (Stable Thioether Bond)

6-TAMRA Maleimide

Preparation

1. Prepare Protein Solution 3. Prepare 6-TAMRA Maleimide Stock Solution
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4. Mix Protein and Dye Solutions
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5. Incubate Reaction Mixture

Purification & Analysis
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6. Purify Labeled Protein
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7. Determine Degree of Labeling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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